AEG-41174
Description
AEG-41174 is a novel, non-ATP competitive, small molecule tyrosine kinase inhibitor targeting therapeutically significant kinases including JAK2 and Bcr-Abl, and is currently in a Phase 1 clinical trial (hematological malignancies).
Scientific Research Applications
AEG-1 as a Marker in Breast Cancer Progression
A study by Li et al. (2008) highlights the role of Astrocyte elevated gene-1 (AEG-1) in breast cancer. Their research found that AEG-1 expression levels are significantly higher in breast cancer cell lines compared to normal breast epithelial cells. High AEG-1 expression correlates with poor overall survival in breast cancer patients, suggesting its potential as a prognostic marker.
AEG-1's Role in Various Cancers
Sarkar et al. (2009) in their study published in Cancer Research Sarkar et al. (2009) note that AEG-1 is involved in the carcinogenic process in various organs. Its expression is elevated in advanced stages of many cancers, including breast and liver cancer. This highlights its potential as a target for cancer therapy.
NF-κB Pathway Activation by AEG-1
Emdad et al. (2006) discuss the activation of the NF-κB pathway by AEG-1 in their research Emdad et al. (2006). They found that AEG-1 regulates NF-κB, a critical factor in tumor progression and metastasis, suggesting a significant role of AEG-1 in these processes.
AEG-1 in Neuroblastoma and Prostate Cancer
Liu et al. (2009) showed that the knockdown of AEG-1 inhibits proliferation and enhances chemo-sensitivity in neuroblastoma cells Liu et al. (2009). Similarly, Kikuno et al. (2007) found that AEG-1 plays a significant role in prostate cancer progression Kikuno et al. (2007).
AEG-1 in Renal Cancer and Cell Survival Pathways
Wang et al. (2014) and Lee et al. (2008) discuss the role of AEG-1 in renal cancer and cell survival pathways. Wang et al. found that AEG-1 knockdown inhibits cell proliferation and increases chemosensitivity in renal cancer cells Wang et al. (2014), while Lee et al. found that AEG-1 activation inhibits apoptosis through the PI3K-Akt signaling pathway Lee et al. (2008).
properties
Product Name |
AEG-41174 |
|---|---|
IUPAC Name |
NONE |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AEG41174; AEG 41174; AEG-41174 |
Origin of Product |
United States |
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